Cas no 1596805-89-8 (1-(iodomethyl)-1-(3-methoxypropoxy)cycloheptane)

• Product Name: 1-(iodomethyl)-1-(3-methoxypropoxy)cycloheptane
• CAS No: 1596805-89-8
• MF: C₁₂H₂₃IO₂
• MW: 326.214296579361
• CID: 5939768
• PubChem ID: 114772344
• Update Time: 2025-06-22

1-(iodomethyl)-1-(3-methoxypropoxy)cycloheptane Chemical and Physical Properties

Names and Identifiers

• 1-(iodomethyl)-1-(3-methoxypropoxy)cycloheptane
• 1596805-89-8
• EN300-1134392

• Inchi： 1S/C12H23IO2/c1-14-9-6-10-15-12(11-13)7-4-2-3-5-8-12/h2-11H2,1H3
• InChI Key： NYSPCNTYJWGPEY-UHFFFAOYSA-N
• SMILES： ICC1(CCCCCC1)OCCCOC

Computed Properties

• Exact Mass: 326.07428g/mol
• Monoisotopic Mass: 326.07428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 18.5Ų

Additional information on 1-(iodomethyl)-1-(3-methoxypropoxy)cycloheptane

1-(Iodomethyl)-1-(3-Methoxypropoxy)Cycloheptane: A Comprehensive Overview

The compound with CAS No 1596805-89-8, commonly referred to as 1-(iodomethyl)-1-(3-methoxypropoxy)cycloheptane, is a fascinating molecule with a unique structure and potential applications in various fields of chemistry. This compound belongs to the class of cycloalkanes, specifically cycloheptanes, which are seven-membered rings of carbon atoms. The presence of an iodomethyl group and a 3-methoxypropoxy substituent introduces interesting chemical properties and reactivity, making it a subject of interest in both academic and industrial research.

The cycloheptane ring serves as the backbone of this molecule, providing a rigid structure that influences the spatial arrangement of the substituents. The iodomethyl group (-CH2I) is attached directly to the cycloheptane ring, contributing to the molecule's reactivity due to the presence of iodine, a halogen with high electronegativity and leaving group ability. This makes the compound potentially useful in substitution reactions, where the iodine can be replaced by other nucleophiles.

On the other hand, the 3-methoxypropoxy group (-OCH2CH2OCH3) adds complexity to the molecule's structure. This group consists of an ether linkage (the oxygen atom) connected to a propylene chain (three carbons), with a methoxy group (-OCH3) at the terminal end. The methoxy group introduces electron-donating effects through resonance, which can influence the electronic environment of the molecule and its reactivity in various chemical transformations.

Recent studies have explored the synthesis and characterization of 1-(iodomethyl)-1-(3-methoxypropoxy)cycloheptane using advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These studies have provided valuable insights into the molecule's stereochemistry, stability, and reactivity under different conditions. For instance, researchers have investigated its potential as an intermediate in organic synthesis, particularly in the construction of complex molecular frameworks.

In terms of applications, this compound has shown promise in medicinal chemistry due to its unique structural features. The combination of an iodomethyl group and a methoxypropoxy substituent may confer pharmacokinetic advantages such as improved solubility and bioavailability when incorporated into drug candidates. Additionally, its rigid cycloheptane ring could play a role in enhancing molecular recognition and binding affinity in therapeutic agents.

Another area where 1-(iodomethyl)-1-(3-methoxypropoxy)cycloheptane has garnered attention is in materials science. Its ability to undergo various chemical transformations makes it a versatile building block for constructing advanced materials such as polymers or dendrimers. For example, researchers have explored its use in click chemistry reactions, where its iodomethyl group can act as a reactive handle for assembling larger molecular structures.

From an environmental perspective, understanding the degradation pathways and ecological impact of this compound is crucial for its safe handling and disposal. Recent research has focused on evaluating its biodegradability under aerobic and anaerobic conditions, as well as its potential toxicity to aquatic organisms. These studies are essential for ensuring that any industrial applications of this compound align with sustainability goals and regulatory requirements.

In conclusion, 1-(iodomethyl)-1-(3-methoxypropoxy)cycloheptane is a multifaceted compound with intriguing chemical properties and diverse potential applications. Its structure lends itself well to various chemical transformations, making it a valuable tool in organic synthesis, medicinal chemistry, and materials science. As research continues to uncover new insights into its behavior and utility, this compound is poised to play an increasingly important role in advancing modern chemistry.